Cas no 8045-34-9 (Octadecanoic acid, ester with 2,2-bis(hydroxymethyl)-1,3-propanediol)

• Product name: Octadecanoic acid, ester with 2,2-bis(hydroxymethyl)-1,3-propanediol
• CAS No: 8045-34-9
• MF: C₂₃H₄₈O₆
• MW: 420.6236
• CID: 1801284

Octadecanoic acid, ester with 2,2-bis(hydroxymethyl)-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, ester with 2,2-bis(hydroxymethyl)-1,3-propanediol
• Pentaerythritol stearate
• Stearic acid, ester with pentaerythritol
• octadecanoic acid - 2,2-bis(hydroxymethyl)propane-1,3-diol (1:1)
• 2,2-bis(hydroxymethyl)propane-1,3-diol,octadecanoic acid
• Einecs 232-457-9

• Inchi： 1S/C23H46O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(27)28-21-23(18-24,19-25)20-26/h24-26H,2-21H2,1H3

Computed Properties

• Exact Mass: 402.334525
• Monoisotopic Mass: 402.334525
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 22
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87

Experimental Properties

• Density: 0.995
• Boiling Point: 359.4°C at 760 mmHg
• Flash Point: 162.4°C